Cyclopentylmalonic acid
Overview
Description
Cyclopentylmalonic acid is a chemical compound with the molecular formula C8H12O4 and a molecular weight of 172.18 . It is a derivative of malonic acid .
Molecular Structure Analysis
The InChI code for Cyclopentylmalonic acid is1S/C8H12O4/c9-7(10)6(8(11)12)5-3-1-2-4-5/h5-6H,1-4H2,(H,9,10)(H,11,12) . This indicates the specific arrangement of atoms in the molecule. Physical And Chemical Properties Analysis
Cyclopentylmalonic acid is a solid at 20 degrees Celsius . .Scientific Research Applications
Synthesis of Potent Insecticides
Cyclopentylmalonic acid derivatives have been utilized in the synthesis of potent insecticides. Specifically, 3-cyano-2,2-dimethyl cyclopropane-1-carboxylic acid, derived from cyclopentylmalonic acid, has been used as a precursor for natural and unnatural pyrethrinoic insecticides (Vos & Krief, 1979).
Catalysis in Chemical Reactions
Research has demonstrated the role of cyclopentylmalonic acid in catalytic processes. For instance, its derivatives are effective in the cycloisomerisation of diallylmalonate to form cyclopentenes, indicating its utility in reactions involving hard Lewis acid sites in palladium-containing zeolites (Corma, García & Leyva, 2004).
Asymmetric Synthesis in Medicinal Chemistry
Cyclopentyl derivatives, such as cyclopentylmagnesium bromide, have been employed in the asymmetric synthesis of medicinally important compounds like (+)-alpha-conhydrine and (S)-2-cyclopentyl-2-phenylglycolic acid. This demonstrates its application in precision-oriented chemical synthesis in medicinal chemistry (Roy et al., 2009).
Polymer Synthesis
Cyclopentylmalonic acid and its derivatives are also used in the synthesis of polymers. For example, diethyl dipropargylmalonate, a cyclopentylmalonic acid derivative, has been utilized in the cyclopolymerization process to produce polymers based on cyclopent-1-enylenvinylene units (Anders et al., 2002).
Environmental Applications
A study demonstrated the use of cyclopentyl derivatives in environmentally friendly oxidation processes. Specifically, the oxidation of cyclohexenes to adipic acid using hydrogen peroxide, which presents a greener alternative to traditional industrial methods (Sato, Aoki & Noyori, 1998).
Biochemistry and Drug Research
Cyclopentylmalonic acid derivatives are significant in biochemical studies and drug research. Their structural features make them suitable for forming inclusion complexes with drugs, enhancing drug bioavailability and stability (Jansook, Ogawa & Loftsson, 2018).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that many carboxylic acid derivatives, like cyclopentylmalonic acid, can interact with various enzymes and receptors in the body, influencing their function
Mode of Action
As a carboxylic acid derivative, it may interact with its targets through hydrogen bonding or ionic interactions, leading to changes in the target’s function . The exact nature of these interactions and the resulting changes are subject to ongoing research.
Pharmacokinetics
The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of Cyclopentylmalonic acid are not well-studied. As a small carboxylic acid derivative, it is likely to be absorbed in the gastrointestinal tract and distributed throughout the body. It may be metabolized by enzymes in the liver and excreted in the urine . More research is needed to determine the exact pharmacokinetic properties of this compound.
Result of Action
Based on its chemical structure, it may influence the function of various enzymes and receptors, leading to changes at the molecular and cellular level . .
Action Environment
The action, efficacy, and stability of Cyclopentylmalonic acid may be influenced by various environmental factors. These could include pH, temperature, and the presence of other molecules. For example, the ionization state of Cyclopentylmalonic acid, which can affect its interaction with targets, is dependent on the pH of the environment
properties
IUPAC Name |
2-cyclopentylpropanedioic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O4/c9-7(10)6(8(11)12)5-3-1-2-4-5/h5-6H,1-4H2,(H,9,10)(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRHLPIHNSBNMFF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(C(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10282835 |
Source
|
| Record name | Cyclopentylmalonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10282835 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclopentylmalonic acid | |
CAS RN |
5660-81-1 |
Source
|
| Record name | Cyclopentanemalonic acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=28333 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Cyclopentylmalonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10282835 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Cyclopentylmalonic Acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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